1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-phenylpiperidine-3-carboxamide

• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-phenylpiperidine-3-carboxamide
• InChI: InChI=1S/C22H20N4O2/c27-22(25-16-8-2-1-3-9-16)15-7-6-12-26(13-15)21-20-19(23-14-24-21)17-10-4-5-11-18(17)28-20/h1-5,8-11,14-15H,6-7,12-13H2,(H,25,27)
• InChI Key: YQZAAFFBLKESQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC3=C2OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5

Description

1-([1]Benzofuro[3,2-d]pyrimidin-4-yl)-N-phenylpiperidine-3-carboxamide is a polycyclic heterocyclic compound featuring a benzofuropyrimidine core fused to a piperidine-carboxamide scaffold. Its synthesis often involves cyclization reactions of formamidine derivatives with hydroxylamine hydrochloride, leading to rearranged products like 1,2,4-oxadiazole-containing analogs . Modifications to the piperidine-carboxamide substituent (e.g., N-phenyl group) influence physicochemical properties and bioactivity, making this compound a versatile scaffold for medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1BENZOFURO[3,2-D]PYRIMIDIN-4-YL)-N-PHENYL-3-PIPERIDINECARBOXAMIDE typically involves multi-step organic reactions. One common method is the aza-Wittig reaction, where iminophosphoranes react with n-butyl isocyanate at 40–50°C to form carbodiimide intermediates. These intermediates are then reacted with nitrogen-oxygen-containing nucleophiles to yield the desired benzofuro[3,2-d]pyrimidine derivatives .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. Catalysts such as sodium ethoxide or potassium carbonate are often used to facilitate the reactions, and the process may be carried out in specialized reactors to ensure precise control over reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 1-(1BENZOFURO[3,2-D]PYRIMIDIN-4-YL)-N-PHENYL-3-PIPERIDINECARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

1-(1BENZOFURO[3,2-D]PYRIMIDIN-4-YL)-N-PHENYL-3-PIPERIDINECARBOXAMIDE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its anti-inflammatory, antiviral, and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(1BENZOFURO[3,2-D]PYRIMIDIN-4-YL)-N-PHENYL-3-PIPERIDINECARBOXAMIDE involves its interaction with specific molecular targets within cells. It may inhibit certain enzymes or modulate receptor activity, leading to changes in cellular signaling pathways. These interactions can result in the compound’s observed biological effects, such as anti-inflammatory or anticancer activity .

Comparison with Similar Compounds

Key Observations:

• Solubility: Ether (CAS 1112293-00-1) and propylamino (CAS 1113118-24-3) groups may improve solubility via polar interactions .
• Stereoelectronic Effects : Thiophene (L928-0037) and fluorophenyl (L928-0166) groups modulate electronic profiles, affecting target binding .

Biological Activity

The compound 1-( benzofuro[3,2-d]pyrimidin-4-yl)-N-phenylpiperidine-3-carboxamide is a synthetic organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic implications, and results from various studies.

Chemical Structure

The chemical formula for the compound is $C_{19}H_{19}N_{3}O_{2}$, and it features a complex structure that includes a benzofuro-pyrimidine moiety linked to a phenylpiperidine. The structural representation can be summarized as follows:

Component	Description
Core Structure	Benzofuro[3,2-d]pyrimidine
Side Chain	N-phenylpiperidine
Functional Group	Carboxamide

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, primarily focusing on its effects on cancer cell lines, enzyme inhibition, and potential neuroprotective properties.

Anticancer Activity

Several studies have evaluated the anticancer properties of this compound. For instance, in vitro assays demonstrated significant antiproliferative effects against various cancer cell lines, including breast (MDA-MB-231 and MCF-7) and ovarian (COV318 and OVCAR-3) cancers. The observed IC50 values ranged from 19.9 µM to 75.3 µM , indicating its potential as a chemotherapeutic agent .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes relevant to cancer progression and other diseases. Notably, it has shown promise as a reversible inhibitor of monoacylglycerol lipase (MAGL), with competitive inhibition characteristics. The most potent derivative exhibited an IC50 value of 80 nM , highlighting its selectivity over other enzymes .

The mechanisms underlying the biological activities of 1-( benzofuro[3,2-d]pyrimidin-4-yl)-N-phenylpiperidine-3-carboxamide involve interactions with cellular signaling pathways crucial for cancer cell survival and proliferation. Molecular docking studies suggest that the compound binds effectively within the active site of target enzymes, facilitating its inhibitory effects .

Case Studies and Research Findings

A comprehensive review of literature reveals various studies that have contributed to understanding the biological activity of this compound:

• Antiproliferative Studies : In vitro studies demonstrated that modifications in the phenyl or piperidine moieties could enhance anticancer activity.
• Enzyme Activity : Research highlighted the importance of specific functional groups in optimizing enzyme inhibition, particularly in MAGL.
• Neuroprotective Effects : Some derivatives showed potential neuroprotective effects in models of neurodegenerative diseases, although further research is needed to confirm these findings.

Data Tables

The following table summarizes key findings from various studies on the biological activity of the compound:

Study	Activity Assessed	Cell Line/Target	IC50 Value
Study 1	Antiproliferative	MDA-MB-231	19.9 µM
Study 2	Antiproliferative	OVCAR-3	75.3 µM
Study 3	MAGL Inhibition	Isolated Enzyme	80 nM